Cas no 333795-05-4 (Piperidine, 4-[[4-(methylsulfonyl)phenyl]methyl]-, hydrochloride)

• Product Name: Piperidine, 4-[[4-(methylsulfonyl)phenyl]methyl]-, hydrochloride
• CAS No: 333795-05-4
• MF: C₁₃H₂₀ClNO₂S
• MW: 289.821401596069
• CID: 1457375
• PubChem ID: 22676590
• Update Time: 2025-04-20

Piperidine, 4-[[4-(methylsulfonyl)phenyl]methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[[4-(methylsulfonyl)phenyl]methyl]-, hydrochloride
• 4-[4-(Methylsulfonyl)benzyl]piperidine hydrochloride
• DVHUFOPYIAPWAL-UHFFFAOYSA-N
• 333795-05-4
• DB-395570
• 4-(4-(methylsulfonyl)benzyl)piperidine hydrochloride
• SCHEMBL3034504

• Inchi： 1S/C13H19NO2S.ClH/c1-17(15,16)13-4-2-11(3-5-13)10-12-6-8-14-9-7-12;/h2-5,12,14H,6-10H2,1H3;1H
• InChI Key： DVHUFOPYIAPWAL-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC(=CC=1)CC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 289.0905
• Monoisotopic Mass: 289.0903277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17